Cas no 2171353-00-5 (2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid)

2-{4-(2S)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a morpholine ring and a sterically hindered 3,3-dimethylbutanoyl group, enhancing stability and selectivity during solid-phase peptide coupling reactions. The Fmoc protecting group ensures orthogonal deprotection under mild basic conditions, making it compatible with standard peptide synthesis protocols. This compound is particularly valuable for introducing constrained or branched architectures into peptide sequences, offering controlled conformational flexibility. Its high purity and well-defined stereochemistry make it suitable for research in medicinal chemistry and bioconjugation, where precise structural modifications are required.
2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid structure
2171353-00-5 structure
Product Name:2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid
CAS No:2171353-00-5
MF:C27H32N2O6
MW:480.552787780762
CID:5993071
PubChem ID:165467998
Update Time:2025-10-29

2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid
    • 2171353-00-5
    • EN300-1518344
    • 2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid
    • Inchi: 1S/C27H32N2O6/c1-27(2,3)24(25(32)29-12-13-34-15-17(29)14-23(30)31)28-26(33)35-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22,24H,12-16H2,1-3H3,(H,28,33)(H,30,31)/t17?,24-/m1/s1
    • InChI Key: WNXUTBAYGFBTFB-FZYLFJGDSA-N
    • SMILES: O1CCN(C([C@H](C(C)(C)C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(CC(=O)O)C1

Computed Properties

  • Exact Mass: 480.22603674g/mol
  • Monoisotopic Mass: 480.22603674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 758
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 105Ų

2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1518344-1.0g
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid
2171353-00-5
1g
$0.0 2023-06-06
Enamine
EN300-1518344-50mg
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid
2171353-00-5
50mg
$2829.0 2023-09-27
Enamine
EN300-1518344-100mg
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid
2171353-00-5
100mg
$2963.0 2023-09-27
Enamine
EN300-1518344-250mg
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid
2171353-00-5
250mg
$3099.0 2023-09-27
Enamine
EN300-1518344-500mg
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid
2171353-00-5
500mg
$3233.0 2023-09-27
Enamine
EN300-1518344-1000mg
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid
2171353-00-5
1000mg
$3368.0 2023-09-27
Enamine
EN300-1518344-2500mg
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid
2171353-00-5
2500mg
$6602.0 2023-09-27
Enamine
EN300-1518344-5000mg
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid
2171353-00-5
5000mg
$9769.0 2023-09-27
Enamine
EN300-1518344-10000mg
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid
2171353-00-5
10000mg
$14487.0 2023-09-27

2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid Related Literature

Additional information on 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid

Introduction to 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic Acid (CAS No. 2171353-00-5)

2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid, identified by its CAS number 2171353-00-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules designed to exhibit specific biological activities, making it a valuable candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid incorporates several key functional groups that contribute to its unique properties. The presence of a fluoren-9-yl moiety and a morpholine ring suggests potential interactions with biological targets, while the methoxycarbonyl group enhances the compound's solubility and stability. These structural features make it an intriguing candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The fluoren-9-yl substituent, in particular, has been studied for its ability to enhance binding affinity and selectivity towards certain enzymes and receptors. This property is particularly relevant in the context of developing targeted therapies for conditions such as cancer, inflammation, and neurodegenerative disorders.

The morpholine ring in the compound's structure is another critical feature that contributes to its pharmacological potential. Morpholine derivatives are known for their ability to interact with a wide range of biological targets, including enzymes and ion channels. This versatility makes them valuable scaffolds for designing drugs with specific therapeutic effects. The combination of these structural elements in 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid suggests that it may have multiple points of interaction with biological systems, potentially leading to enhanced efficacy and reduced side effects.

Recent studies have highlighted the importance of chiral molecules in drug development. The (2S) configuration at the specified position in the compound's name indicates that it is a stereoisomer with distinct optical properties. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemistry, making the study of stereoisomers crucial for understanding their biological activity. The synthesis and characterization of such compounds require advanced techniques and methodologies to ensure high purity and enantiomeric excess.

The fluoren-9-ylmethoxycarbonyl group is another key feature that contributes to the compound's complexity and potential biological activity. This group is often used in medicinal chemistry to enhance the metabolic stability of drug candidates while maintaining solubility. The presence of this moiety in 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid suggests that it may be designed to resist degradation by metabolic enzymes, thereby improving its bioavailability.

In the context of drug discovery, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic outcomes. The structural features of 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid, including its chiral center and functional groups like the fluoren-9-yl and morpholine moieties, make it a promising candidate for further exploration. Its potential applications in modulating biological pathways associated with various diseases warrant detailed investigation.

Current research trends indicate that there is a growing demand for compounds that can interact selectively with biological targets while minimizing off-target effects. The unique structural features of 2-{4-(2S)-2-({(9H-fluoren-9-y m m m m l)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin - - - - - - - - - - - - - - y acetic acid, such as its chiral center and functional groups like the fluoren - 9 - y l and morpholine moieties, make it an attractive candidate for further study. Its potential applications in modulating biological pathways associated with various diseases warrant detailed investigation.

The synthesis of complex molecules like CAS No.21713530005 often requires multi-step organic reactions and advanced purification techniques. The presence of sensitive functional groups such as amides and esters necessitates careful optimization of reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have enabled chemists to construct increasingly complex molecules with greater precision, opening up new possibilities for drug discovery.

In conclusion,CAS No.21713530005 (CAS No.21713530005) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its incorporation of key functional groups like the fluoren - 9 - y l, morpholine, and chiral center positions it as a promising candidate for further exploration in drug discovery efforts aimed at addressing various diseases.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk